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Introduction

Salvianolic acid C (Sal C) is a water-soluble polyphenolic compound predominantly isolated
from the root of Salvia miltiorrhiza Bunge (Danshen), a perennial plant widely used in traditional
Chinese medicine.[1][2] As a member of the salvianolic acid family, Sal C has garnered
significant attention within the scientific community for its diverse and potent pharmacological
activities. Structurally, it is a derivative of caffeic acid and danshensu.[3] This technical guide
provides a comprehensive overview of the chemical structure, physicochemical properties, and
key biological activities of Salvianolic acid C, with a focus on its underlying molecular
mechanisms. Detailed experimental methodologies and signaling pathway diagrams are
included to support further research and drug development endeavors.

Chemical Structure and Physicochemical Properties

Salvianolic acid C is characterized by a complex structure containing multiple hydroxyl
groups, which contribute to its antioxidant properties. Its chemical identity and properties are
summarized in the table below.

Table 1: Physicochemical Properties of Salvianolic Acid C
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Property Value Source(s)

(2R)-3-(3,4-
dihydroxyphenyl)-2-[(E)-3-[2-
3,4-dihydroxyphenyl)-7-

IUPAC Name ( ydroxypheny) [4]
hydroxy-1-benzofuran-4-

yl]prop-2-enoylJoxypropanoic

acid
Molecular Formula C26H20010 [2]
Molecular Weight 492.43 g/mol [2][4]
CAS Number 115841-09-3 [4]
Appearance Solid
Solubilty DMSO: ~55 mg/mL (111.69 (5]
mM)
Ethanol: = 36.7 mg/mL [6]
UV-Vis Absorption Maxima 222, 266, 296, 347 nm [7]

Biological Activities and Mechanisms of Action

Salvianolic acid C exhibits a range of biological activities, primarily attributed to its antioxidant
and anti-inflammatory effects. These activities are mediated through the modulation of key
signaling pathways.

Antioxidant Activity via the Keapl/Nrf2/[HO-1 Pathway

A primary mechanism underlying the antioxidant effects of Salvianolic acid C is its ability to
activate the Keap1/Nrf2/HO-1 signaling pathway.[8] Under normal conditions, the transcription
factor Nuclear factor erythroid 2-related factor 2 (Nrf2) is sequestered in the cytoplasm by
Kelch-like ECH-associated protein 1 (Keapl), which facilitates its degradation. In the presence
of oxidative stress or inducers like Salvianolic acid C, Nrf2 is released from Keapl and
translocates to the nucleus.[9] There, it binds to the antioxidant response element (ARE) in the
promoter regions of various antioxidant genes, including heme oxygenase-1 (HO-1), leading to
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their transcription and the subsequent production of antioxidant enzymes.[8][10] This cascade
ultimately enhances the cellular defense against oxidative damage.
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Salvianolic Acid C and the Keap1/Nrf2/HO-1 Pathway
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Salvianolic Acid C and the TLR4/NF-kB Pathway

°—> TLR4

recruits
4 Nucleus )
\
MyD88 r Salvianolic Acid C »| NF-kB (p65)
i
i i
actival:es inhibits ! activates transcription
I I
vy . : v
IKK | Pro-inflammatory Genes

| (TNF-a, IL-6, IL-1B)
i
i

phosphorylates IkB ir}hibits translocation translation translocation
I
\ 4 E
IkB-NF-kB Complex | Pro-inflammatory Cytokines
i
|
releases !
Y b
NF-kB (p65)

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

General Workflow for In Vitro CYP450 Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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